1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine
Overview
Description
1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine, also known as CL-218,872, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound belongs to the class of piperazine derivatives, which have been shown to have a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of 1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. This dual action is thought to contribute to its anxiolytic, antipsychotic, and antidepressant-like effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In animal models, this compound has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. Additionally, this compound has been shown to decrease levels of corticosterone, a stress hormone, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine is its well-established synthesis method, which allows for the production of high-quality compound for use in lab experiments. Additionally, this compound has been extensively studied, which provides a wealth of information on its potential therapeutic applications. However, one of the limitations of this compound is its relatively low potency compared to other compounds in its class, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine. One potential area of study is its potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further studies are needed to fully understand the mechanism of action of this compound and how it contributes to its therapeutic effects. Finally, there is a need for studies to explore the potential side effects of this compound, as well as its safety and efficacy in human subjects.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential as a therapeutic agent. Its well-established synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it a promising area of study for researchers in the field of pharmacology.
Scientific Research Applications
1-(2-chlorobenzyl)-4-(4,5-dimethoxy-2-nitrobenzyl)piperazine has been extensively studied for its potential as a therapeutic agent for various conditions, including anxiety, depression, and schizophrenia. In animal models, this compound has been shown to have anxiolytic and antipsychotic effects, as well as antidepressant-like effects. Additionally, this compound has been shown to have potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in rats.
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-4-[(4,5-dimethoxy-2-nitrophenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O4/c1-27-19-11-16(18(24(25)26)12-20(19)28-2)14-23-9-7-22(8-10-23)13-15-5-3-4-6-17(15)21/h3-6,11-12H,7-10,13-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFHQCKBIYISACF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CN2CCN(CC2)CC3=CC=CC=C3Cl)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.